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Compound of Interest

Compound Name: Selatinib

Cat. No.: B610765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Selatinib, a potent dual inhibitor of EGFR and ErbB-2 used in cancer research. Adherence to

these procedures is critical to ensure personnel safety, environmental protection, and

regulatory compliance. Selatinib is a physiologically active substance and should be handled

with the care required for hazardous materials.[1]

Chemical and Physical Properties
Property Value Source

Molecular Formula C29H26ClFN4O3S PubChem

Molecular Weight 565.1 g/mol PubChem[2]

IUPAC Name

N-[3-chloro-4-[(3-

fluorophenyl)methoxy]phenyl]-

6-[5-[(2-

methylsulfinylethylamino)meth

yl]furan-2-yl]quinazolin-4-

amine

PubChem[2]
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While a specific Safety Data Sheet (SDS) for Selatinib is not publicly available, its

classification as an antineoplastic agent and its similarity to other kinase inhibitors suggest that

it should be treated as a hazardous substance.[3][4] Analogous compounds exhibit hazards

such as skin irritation, serious eye damage, suspected carcinogenicity, and toxicity to aquatic

life.[1]

Personal Protective Equipment (PPE) is mandatory when handling Selatinib waste:

Gloves: Wear double chemotherapy gloves.[5]

Eye Protection: Use safety goggles with side shields.

Lab Coat: A disposable lab coat is recommended.

Respiratory Protection: Use a suitable respirator if there is a risk of dust or aerosol

generation.

Experimental Protocol: Selatinib Waste Disposal
This protocol outlines the step-by-step procedure for the safe disposal of Selatinib and

contaminated materials.

1. Waste Segregation:

Proper segregation of cytotoxic waste is crucial.[6] All materials that have come into contact

with Selatinib must be disposed of as hazardous chemical waste.

Do not mix Selatinib waste with other laboratory waste streams.[5]

2. Waste Containers:

Solid Waste:

Use a designated, leak-proof, and puncture-resistant container clearly labeled as

"Cytotoxic Waste" or "Chemotherapy Waste."[5][6] These containers are often color-coded

(e.g., yellow with a purple lid for cytotoxic sharps).[6]

This includes contaminated gloves, bench paper, pipette tips, and empty vials.
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Liquid Waste:

Collect liquid waste containing Selatinib in a dedicated, sealed, and shatter-proof

container.

Label the container clearly with "Hazardous Waste," "Cytotoxic," and the chemical name

"Selatinib."

Sharps Waste:

Any sharps (needles, syringes, etc.) contaminated with Selatinib must be disposed of in a

designated cytotoxic sharps container.[5][6]

3. Disposal Procedure:

At the Point of Generation: Immediately place all contaminated disposables into the

appropriate cytotoxic waste container to minimize the spread of contamination.

Container Management:

Keep waste containers sealed when not in use.

Do not overfill containers.

Decontamination of Work Surfaces:

After handling Selatinib, decontaminate all work surfaces with an appropriate cleaning

agent. Dispose of the cleaning materials as cytotoxic waste.

Final Disposal:

Arrange for the collection of hazardous waste through your institution's Environmental

Health and Safety (EHS) office.[5]

Cytotoxic waste is typically disposed of via high-temperature incineration.[7]

Note: Never dispose of Selatinib waste down the drain or in the regular trash.[5][8]
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Logical Workflow for Selatinib Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Selatinib waste.
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Caption: Workflow for the safe disposal of Selatinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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